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Compound of Interest

Compound Name: 3-Fluoro-5-iodopyridine

Cat. No.: B1320037

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling protocols for 3-Fluoro-5-
iodopyridine, a key building block in pharmaceutical and chemical synthesis. Adherence to
these guidelines is crucial for ensuring laboratory safety and minimizing risks associated with
the handling of this compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Fluoro-5-iodopyridine is
presented below. This data is essential for safe handling, storage, and emergency response
planning.
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Property Value Reference
CAS Number 757950-13-3 [1][21[3]
Molecular Formula CsHsFIN [11[2][3]
Molecular Weight 222.99 g/mol [2][3]
Appearance Off-white to white solid or 4]

powder
Melting Point 32-35°C [2]
Boiling Point 196.2 °C at 760 mmHg [2]
Flash Point 72.5°C
Density 2.046 g/cm3

Vapor Pressure

0.565 mmHg at 25°C

Solubility

Soluble in common organic

solvents (e.g.,

dichloromethane, chloroform).

Low solubility in water is

expected.

[5]

Hazard Identification and Classification

3-Fluoro-5-iodopyridine is classified as a hazardous substance. The following table

summarizes its hazard classification according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
tract irritation)

GHS Pictograms:

lsalt text

Signal Word:Warning

Toxicological Data

Specific quantitative toxicity data (LD50/LC50) for 3-Fluoro-5-iodopyridine is not readily
available in the reviewed literature. However, studies on related pyridine derivatives provide an
indication of their toxicological profile. For instance, the oral LD50 for some picolines, lutidines,
and collidines in rats and mice ranges from 200-1600 mg/kg body weight.[6] Another study on
a thiazole derivative of pyridine determined an oral LD50 of 1000 mg/kg in Syrian hamsters.[7]
Given the "Harmful if swallowed" classification of 3-Fluoro-5-iodopyridine, a similar toxicity
range can be anticipated.

Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is mandatory when working with 3-Fluoro-5-
iodopyridine to minimize exposure and ensure a safe laboratory environment.

Engineering Controls

» Ventilation: All handling of 3-Fluoro-5-iodopyridine, including weighing, dispensing, and use
in reactions, must be conducted within a certified chemical fume hood with a face velocity of
at least 100 feet per minute.
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» Emergency Equipment: An eyewash station and a safety shower must be readily accessible

and tested regularly. Ensure a clear path to this equipment from the work area.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Fluoro-5-iodopyridine:

PPE Category

Specification

Purpose

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from splashes

and aerosols.

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®).
Nitrile gloves may be used for
incidental splash protection but
should be changed

immediately upon contact.[8]

El

Prevents skin contact and

absorption.

Body Protection

A standard laboratory coat,

fully buttoned.

Prevents contamination of

personal clothing.

Respiratory Protection

Generally not required when
working in a properly
functioning chemical fume
hood. If there is a risk of
inhalation exposure (e.g.,
during a large spill), a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.

To avoid inhalation of vapors

or dust.

Material Dispensing and Reaction Setup

» Dispensing: Carefully weigh and dispense the required amount of 3-Fluoro-5-iodopyridine

within the chemical fume hood. As it is a solid with a low melting point, it may be handled as

a powder or a molten solid. Avoid generating dust.
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Reaction Setup: Ensure all glassware is properly secured. If the reaction is to be heated, use
a well-controlled heating mantle and monitor the reaction closely.

Storage and Disposal

Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage

Store 3-Fluoro-5-iodopyridine in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents and acids.[2]

The recommended storage temperature is between 2°C and 8°C.[2]

Protect from light.[2]

Disposal

All waste containing 3-Fluoro-5-iodopyridine must be treated as hazardous waste.

Waste Segregation: Collect all waste containing 3-Fluoro-5-iodopyridine, including unused
material, reaction residues, and contaminated labware (e.g., pipette tips, gloves), in a
designated, sealed, and clearly labeled hazardous waste container.

Treatment: For small amounts of residual iodine-containing compounds, reduction to iodide
with a solution of sodium thiosulfate can be a method of neutralization before collection for
disposal.[10] However, this should only be performed by trained personnel following a
specific, validated protocol.

Collection: Follow your institution's and local regulations for the collection and disposal of
halogenated organic waste. Do not dispose of this chemical down the drain.[10][11]

Emergency Procedures

Immediate and appropriate response to emergencies is crucial to minimize harm.
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Spills

o Small Spills:
o Evacuate the immediate area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Carefully collect the absorbed material into a sealed container for hazardous waste
disposal.

o Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by soap
and water.

e Large Spills:
o Evacuate the laboratory immediately and alert others.

o Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team.

o Do not attempt to clean up a large spill without proper training and equipment.

First Aid

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, holding the eyelids open. Seek immediate medical attention.[9]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[9]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person
is not breathing, begin artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.
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Visualized Workflows

The following diagrams illustrate the logical workflows for handling and emergency response
involving 3-Fluoro-5-iodopyridine.
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Safe Handling Workflow for 3-Fluoro-5-iodopyridine
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Caption: Logical workflow for the safe handling of 3-Fluoro-5-iodopyridine.
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Emergency Response Workflow
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Caption: Logical workflow for emergency response involving 3-Fluoro-5-iodopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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